Cas no 88797-66-4 (1H-Benzimidazole-1-propanoic acid, 2-phenyl-)

• Product Name: 1H-Benzimidazole-1-propanoic acid, 2-phenyl-
• CAS No: 88797-66-4
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 621352
• PubChem ID: 13207857
• Update Time: 2025-04-19

1H-Benzimidazole-1-propanoic acid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanoic acid, 2-phenyl-
• 3-(2-phenylbenzimidazol-1-yl)propanoic acid
• SCHEMBL9694037
• DTXSID50527873
• AKOS009114323
• 88797-66-4
• 3-(2-Phenyl-1H-benzimidazol-1-yl)propanoic acid

• Inchi： 1S/C16H14N2O2/c19-15(20)10-11-18-14-9-5-4-8-13(14)17-16(18)12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,20)
• InChI Key： MBBFDTZKXGHZNC-UHFFFAOYSA-N
• SMILES： OC(CCN1C(C2C=CC=CC=2)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų